Cas no 16979-04-7 (Tridecanal, 2-oxo-)

• Product Name: Tridecanal, 2-oxo-
• CAS No: 16979-04-7
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 213095
• PubChem ID: 167603
• Update Time: 2025-04-19

Tridecanal, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• Tridecanal, 2-oxo-
• 2-oxotridecanal
• Undecylglyoxal
• 16979-04-7
• SCHEMBL10821138
• DTXSID10168746

• Inchi： 1S/C13H24O2/c1-2-3-4-5-6-7-8-9-10-11-13(15)12-14/h12H,2-11H2,1H3
• InChI Key： DVAOZVRRSPDKOH-UHFFFAOYSA-N
• SMILES： O=C(C=O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 212.17772
• Monoisotopic Mass: 212.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.893
• Boiling Point: 285.8°Cat760mmHg
• Flash Point: 112.3°C
• Refractive Index: 1.439
• PSA: 34.14